3-Pyridinemethanol, 4-[4-fluoro-2-(phenylmethoxy)phenyl]-a-methyl-2,6-bis(1-methylethyl)-5-(1-penten-1-yl)-

• Molecular Formula: C31H38FNO2
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 1-[4-(4-fluoro-2-phenylmethoxyphenyl)-5-[(E)-pent-1-enyl]-2,6-di(propan-2-yl)pyridin-3-yl]ethanol
• InChI: InChI=1S/C31H38FNO2/c1-7-8-10-15-26-29(28(22(6)34)31(21(4)5)33-30(26)20(2)3)25-17-16-24(32)18-27(25)35-19-23-13-11-9-12-14-23/h9-18,20-22,34H,7-8,19H2,1-6H3/b15-10+
• InChI Key: VDZAYKJNNJNHCB-XNTDXEJSSA-N
• Isomeric SMILES: CCC/C=C/C1=C(C(=C(N=C1C(C)C)C(C)C)C(C)O)C2=C(C=C(C=C2)F)OCC3=CC=CC=C3
• Canonical SMILES: CCCC=CC1=C(C(=C(N=C1C(C)C)C(C)C)C(C)O)C2=C(C=C(C=C2)F)OCC3=CC=CC=C3

Description

3-Pyridinemethanol, 4-[4-fluoro-2-(phenylmethoxy)phenyl]-a-methyl-2,6-bis(1-methylethyl)-5-(1-penten-1-yl)- is a complex organic compound with a unique structure that includes a pyridine ring, a methanol group, and several substituents

Preparation Methods

The synthesis of 3-Pyridinemethanol, 4-[4-fluoro-2-(phenylmethoxy)phenyl]-a-methyl-2,6-bis(1-methylethyl)-5-(1-penten-1-yl)- involves multiple steps, each requiring specific reaction conditionsIndustrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3-Pyridinemethanol, 4-[4-fluoro-2-(phenylmethoxy)phenyl]-a-methyl-2,6-bis(1-methylethyl)-5-(1-penten-1-yl)- has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological targets. In industry, it could be used in the development of new materials or as a reagent in various chemical processes .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application, but it generally involves binding to receptors or enzymes, leading to a biological response. Detailed studies are required to fully understand the molecular interactions and pathways involved .

Comparison with Similar Compounds

When compared to similar compounds, 3-Pyridinemethanol, 4-[4-fluoro-2-(phenylmethoxy)phenyl]-a-methyl-2,6-bis(1-methylethyl)-5-(1-penten-1-yl)- stands out due to its unique structure and properties. Similar compounds may include other pyridinemethanol derivatives with different substituents. The specific arrangement of substituents in this compound may confer unique reactivity and biological activity .